Cas no 26029-01-6 (4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 26029-01-6
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• MDL: MFCD03286275
• CID: 285557
• PubChem ID: 758273
• Update Time: 2025-04-19

4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-5-(4-pyridinyl)-
• 4-Ethyl-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol
• 4-Ethyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• 1-ethyl-5-mercapto-2-(pyrid-4-yl)-1,3,4-triazole
• 4-ethyl-5-(4-pyridyl)-1,2,4-triazole-3-thiol
• 4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-pyridin-4-yl-2,4-dihydro-[1,2,4]triazole-3-thione
• AC1Q7F0X
• Oprea1_154154
• Oprea1_864735
• SureCN1544338
• MLS000677477
• J-515293
• SR-01000429647-1
• BB 0217199
• AKOS000100099
• CHEMBL1519536
• 26029-01-6
• SR-01000429647
• Z56951202
• 4-ethyl-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• 4H-[1,2,4]Triazole-3-thiol, 4-ethyl-5-pyridin-4-yl-
• SCHEMBL1544338
• 4-ethyl-3-(4-pyridyl)-1H-1,2,4-triazole-5-thione
• AKOS001624308
• 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(4-pyridinyl)-
• 4-ETHYL-3-(PYRIDIN-4-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• SMR000271651
• 4-ethyl-3-pyridin-4-yl-1H-1, 2, 4-triazole-5-thione
• EN300-03203
• DTXSID10353913
• MFCD03286275
• LS-01266
• CS-0116549
• 4-ethyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• HMS2623A03
• 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• STK139065
• 4-Ethyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol
• SY132009
• STK041302
• ALBB-003357
• AG-664/36605010
• 4-ETHYL-5-(PYRIDIN-4-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• G21900
• 4-ethyl-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• MDL： MFCD03286275
• Inchi： 1S/C9H10N4S/c1-2-13-8(11-12-9(13)14)7-3-5-10-6-4-7/h3-6H,2H2,1H3,(H,12,14)
• InChI Key： ABRXECVGFQUVGO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1CC

Computed Properties

• Exact Mass: 206.0628
• Monoisotopic Mass: 206.062617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.34
• Boiling Point: 309°C at 760 mmHg
• Flash Point: 140.7°C
• Refractive Index: 1.699
• PSA: 43.6
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles